Cas no 2034256-66-9 (3-benzyl-7-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-benzyl-7-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2034256-66-9
• MF: C₂₄H₁₈N₄O₃
• MW: 410.424725055695
• CID: 5407508
• Update Time: 2025-06-14

3-benzyl-7-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-7-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-quinazoline-2,4-dione
• 3-benzyl-7-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C24H18N4O3/c1-15-6-5-9-17(12-15)21-26-22(31-27-21)18-10-11-19-20(13-18)25-24(30)28(23(19)29)14-16-7-3-2-4-8-16/h2-13H,14H2,1H3,(H,25,30)
• InChI Key： QCXMIPBTLBEOHP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C3ON=C(C4=CC=CC(C)=C4)N=3)=C2)C(=O)N(CC2=CC=CC=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-benzyl-7-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

Exploring the Potential of 3-Benzyl-7-[3-(3-Methylphenyl)-1,2,4-Oxadiazol-5-Yl]-1,2,3,4-Tetrahydroquinazoline-2,4-Dione (CAS 2034256-66-9) in Modern Research

The compound 3-benzyl-7-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS 2034256-66-9) has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a tetrahydroquinazoline core and a 1,2,4-oxadiazole moiety, this molecule presents intriguing possibilities for researchers exploring novel bioactive compounds. The presence of the 3-methylphenyl group further enhances its potential for targeted interactions, making it a subject of growing interest in academic and industrial laboratories.

Recent trends in pharmaceutical research highlight a surge in demand for heterocyclic compounds like 3-benzyl-7-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione. Scientists are particularly interested in its structure-activity relationship (SAR), as the oxadiazole ring is known to contribute to metabolic stability and bioavailability. The tetrahydroquinazoline-2,4-dione scaffold, meanwhile, has been associated with diverse biological activities, prompting investigations into its potential applications in addressing contemporary health challenges.

One of the most searched questions in biochemical databases concerns "how does the benzyl group affect the pharmacokinetics of tetrahydroquinazoline derivatives?" This compound provides an excellent case study, as its 3-benzyl substitution may influence membrane permeability and receptor binding. Computational chemistry studies suggest that the 3-methylphenyl-oxadiazole component could participate in π-π stacking interactions, a feature increasingly valued in rational drug design approaches.

The synthesis of CAS 2034256-66-9 typically involves multi-step organic reactions, with researchers focusing on optimizing yield and purity. Current literature emphasizes green chemistry approaches to preparing such nitrogen-containing heterocycles, responding to the growing demand for sustainable pharmaceutical production. Analytical techniques like HPLC-MS and NMR spectroscopy are crucial for characterizing this compound, especially given the complexity introduced by its polycyclic system.

From a therapeutic perspective, the 1,2,4-oxadiazol-5-yl group in this molecule has been associated with various biological activities, though specific applications of 3-benzyl-7-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione remain under investigation. Researchers are particularly interested in its potential as a scaffold for developing modulators of protein-protein interactions, a hot topic in contemporary drug discovery.

Stability studies of CAS 2034256-66-9 indicate that proper storage conditions are essential for maintaining its integrity. The compound's sensitivity to light and moisture is typical for many heteroaromatic systems, necessitating careful handling in laboratory settings. This characteristic has prompted discussions about optimal formulation strategies for similar compounds in the pharmaceutical industry.

The growing interest in tetrahydroquinazoline derivatives reflects broader trends in medicinal chemistry, where researchers seek to balance molecular complexity with drug-like properties. As a representative of this class, 3-benzyl-7-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione serves as a valuable tool for understanding how subtle structural modifications can influence biological activity and physicochemical parameters.

Future research directions for this compound may include detailed in vitro and in vivo evaluations, particularly focusing on its absorption and distribution characteristics. The scientific community continues to explore the potential of such multi-functional heterocycles, with computational approaches playing an increasingly important role in predicting their behavior and optimizing their structures for specific applications.